Cas no 22821-07-4 (Benzoxazole, 2-(butylthio)-)

• Product Name: Benzoxazole, 2-(butylthio)-
• CAS No: 22821-07-4
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 1412097
• PubChem ID: 12441439
• Update Time: 2025-04-20

Benzoxazole, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(butylthio)-
• 2-butylsulfanyl-1,3-benzoxazole
• 2-(Butylsulfanyl)-1,3-benzoxazole
• DTXSID70498394
• CHEMBL4243866
• SCHEMBL423424
• 22821-07-4
• AKOS005144670

• Inchi： 1S/C11H13NOS/c1-2-3-8-14-11-12-9-6-4-5-7-10(9)13-11/h4-7H,2-3,8H2,1H3
• InChI Key： GRCMYEUFSROLNB-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CCCC

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.03